2-[(1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinyl)oxy]-N-(8-quinolinyl)acetamide

• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 2-(1,6-dimethyl-4-oxopyridin-3-yl)oxy-N-quinolin-8-ylacetamide
• InChI: InChI=1S/C18H17N3O3/c1-12-9-15(22)16(10-21(12)2)24-11-17(23)20-14-7-3-5-13-6-4-8-19-18(13)14/h3-10H,11H2,1-2H3,(H,20,23)
• InChI Key: OVBKULJIKXVSSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1C)OCC(=O)NC2=CC=CC3=C2N=CC=C3

Description

2-[(1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinyl)oxy]-N-(8-quinolinyl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that combines a pyridinyl group and a quinolinyl group, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinyl)oxy]-N-(8-quinolinyl)acetamide typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the Pyridinyl Intermediate: This involves the reaction of 1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridine with appropriate reagents under controlled conditions.

Coupling with Quinolinyl Derivative: The pyridinyl intermediate is then coupled with an 8-quinolinyl derivative through an acylation reaction to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. Techniques such as continuous flow synthesis and the use of catalysts can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

2-[(1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinyl)oxy]-N-(8-quinolinyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Conditions for substitution reactions vary depending on the specific functional groups involved.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinolinyl oxides, while reduction may produce quinolinyl alcohols.

Scientific Research Applications

2-[(1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinyl)oxy]-N-(8-quinolinyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinyl)oxy]-N-(8-quinolinyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.